Cas no 651309-58-9 (5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)-)

5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)- structure
651309-58-9 structure
Product Name:5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)-
CAS No:651309-58-9
MF:C21H26N4O2S
MW:398.521743297577
CID:406304
Update Time:2024-01-29

5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinesulfonamide,1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)-
    • 5-Isoquinolinesulfonamide, 1-amino-N-(2-aminoethyl)-4-methyl-N-(3-phenylpropyl)-
    • Inchi: 1S/C21H26N4O2S/c1-16-15-24-21(23)18-10-5-11-19(20(16)18)28(26,27)25(14-12-22)13-6-9-17-7-3-2-4-8-17/h2-5,7-8,10-11,15H,6,9,12-14,22H2,1H3,(H2,23,24)
    • InChI Key: FEMJWVAAABPPPK-UHFFFAOYSA-N
    • SMILES: C1(N)C2=C(C(S(N(CCN)CCCC3=CC=CC=C3)(=O)=O)=CC=C2)C(C)=CN=1

Computed Properties

  • Exact Mass: 398.17788

Experimental Properties

  • Density: 1.266±0.06 g/cm3(Predicted)
  • Boiling Point: 636.3±65.0 °C(Predicted)
  • PSA: 102.31
  • pka: 8.29±0.10(Predicted)
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